1-(benzylsulfonyl)-3-(1-isopropyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: 1-benzylsulfonyl-3-(1-propan-2-ylimidazol-2-yl)piperidine
• InChI: InChI=1S/C18H25N3O2S/c1-15(2)21-12-10-19-18(21)17-9-6-11-20(13-17)24(22,23)14-16-7-4-3-5-8-16/h3-5,7-8,10,12,15,17H,6,9,11,13-14H2,1-2H3
• InChI Key: WXILEAJYVLFJMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN=C1C2CCCN(C2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C18H25N3O2S
• Molecular Weight: 347.5 g/mol

Description

1-(benzylsulfonyl)-3-(1-isopropyl-1H-imidazol-2-yl)piperidine is a compound that has garnered interest in scientific research due to its structural characteristics and potential biological activities. It is part of a broader class of compounds involving piperidine and sulfonyl functional groups, often explored for their chemical and biological properties.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes. Typically, these processes start with the conversion of organic acids into esters, hydrazides, and subsequently into substituted oxadiazoles or thiols. These intermediates are then reacted with sulfonyl piperidine derivatives under specific conditions to yield the final compounds (Khalid et al., 2016).

Molecular Structure Analysis

For compounds in this class, molecular structure analysis often involves modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques help elucidate the molecular structure, including the arrangement of the sulfonyl and piperidine groups and their interactions with other substituents (Naveen et al., 2015).

Chemical Reactions and Properties

These compounds typically exhibit a range of chemical reactivities due to their functional groups. For instance, the sulfonyl group can participate in various substitution reactions, while the piperidine ring can be involved in ring-opening or closure reactions under specific conditions (Crich and Smith, 2001).

Physical Properties Analysis

Physical properties such as solubility, melting points, and crystalline structure are crucial for understanding the behavior of these compounds in different environments. These properties are often determined using X-ray crystallography and other physical characterization methods (Yıldırım et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, are key to understanding the potential applications of these compounds. Studies often focus on the reactivity of the sulfonyl and piperidine groups under various chemical conditions (Katritzky et al., 2007).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action and potential biological activity.